Cas no 1895922-74-3 (Boc-aminooxy-PEG2-propargyl)

• Product Name: Boc-aminooxy-PEG2-propargyl
• CAS No: 1895922-74-3
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD29764351
• CID: 3044412
• Update Time: 2025-11-02

Boc-aminooxy-PEG2-propargyl Chemical and Physical Properties

Names and Identifiers

• t-Boc-aminooxy-PEG2-propargyl
• Boc-aminooxy-PEG2-propargyl

• MDL： MFCD29764351
• Inchi： 1S/C12H21NO5/c1-5-6-15-7-8-16-9-10-17-13-11(14)18-12(2,3)4/h1H,6-10H2,2-4H3,(H,13,14)
• InChI Key： XXPUFYWATPLMHN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NOCCOCCOCC#C

Additional information on Boc-aminooxy-PEG2-propargyl

Boc-aminooxy-PEG2-propargyl (CAS No. 1895922-74-3): A Versatile Compound for Bioconjugation and Drug Discovery

Boc-aminooxy-PEG2-propargyl (CAS No. 1895922-74-3) is a highly specialized chemical compound widely used in bioconjugation, drug discovery, and materials science. This compound features a unique combination of functional groups, including a Boc-protected aminooxy moiety, a PEG2 (polyethylene glycol) spacer, and a propargyl group, making it an invaluable tool for researchers in pharmaceuticals and biotechnology. Its versatility in click chemistry and protein modification has made it a popular choice for developing targeted therapies and diagnostic agents.

The Boc-aminooxy-PEG2-propargyl structure enables efficient conjugation with aldehydes and ketones via oxime ligation, while the propargyl group allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern bioconjugation techniques. This dual functionality makes it ideal for constructing complex biomolecular architectures, such as antibody-drug conjugates (ADCs) and peptide-based therapeutics. Researchers are increasingly leveraging this compound to improve drug delivery systems, particularly in oncology and immunotherapy, where precision targeting is critical.

In recent years, the demand for PEGylated compounds like Boc-aminooxy-PEG2-propargyl has surged due to their ability to enhance solubility, reduce immunogenicity, and prolong circulation time in vivo. This aligns with the growing trend in pharmaceutical development toward "stealth" drug formulations that minimize side effects while maximizing efficacy. Additionally, the rise of AI-driven drug discovery has highlighted the importance of modular building blocks like this compound, which can be rapidly integrated into high-throughput screening platforms.

From a synthetic chemistry perspective, Boc-aminooxy-PEG2-propargyl offers excellent stability under standard laboratory conditions, with the Boc group providing convenient protection for the aminooxy functionality during storage and handling. The PEG2 spacer introduces flexibility into molecular designs, which is particularly beneficial when engineering linkers for ADCs or biosensors. These properties have made it a staple in laboratories focused on developing next-generation biotherapeutics.

Beyond pharmaceuticals, this compound finds applications in materials science, where researchers utilize its click chemistry compatibility to create functionalized surfaces for biosensors and diagnostic devices. The COVID-19 pandemic accelerated interest in such technologies, as rapid-test development required robust conjugation strategies. Looking ahead, Boc-aminooxy-PEG2-propargyl is poised to play a pivotal role in emerging fields like theranostics (therapy + diagnostics) and personalized medicine, where molecular precision is paramount.

For researchers sourcing Boc-aminooxy-PEG2-propargyl, quality control is essential. Reputable suppliers provide comprehensive analytical data, including HPLC purity profiles and mass spectrometry verification, to ensure batch-to-batch consistency. Storage recommendations typically suggest keeping the compound at -20°C under inert atmosphere to maintain long-term stability. As the bioconjugation toolbox expands, this compound remains a go-to solution for challenges in drug delivery, protein engineering, and diagnostic development.